Cas no 2034562-89-3 (N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide)

• Product Name: N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide
• CAS No: 2034562-89-3
• MF: C₁₄H₂₂N₄O₄S
• MW: 342.413881778717
• CID: 5338948
• Update Time: 2025-07-08

N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)morpholine-4-sulfonamide
• N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide
• N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide

• Inchi： 1S/C14H22N4O4S/c19-14-11-12-3-1-2-4-13(12)16-18(14)6-5-15-23(20,21)17-7-9-22-10-8-17/h11,15H,1-10H2
• InChI Key： FGWWPPDBGHKAKE-UHFFFAOYSA-N
• SMILES： S(NCCN1C(C=C2C(CCCC2)=N1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 617
• XLogP3: -0.7
• Topological Polar Surface Area: 99.7

Additional information on N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide

Comprehensive Analysis of N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide (CAS No. 2034562-89-3)

The compound N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide (CAS No. 2034562-89-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This sulfonamide derivative combines a hexahydrocinnolin core with a morpholine sulfonamide moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which aligns with current trends in targeted therapy development.

In the context of modern drug design, the N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide structure presents a compelling case study. The hexahydrocinnolin scaffold is known for its bioisosteric properties, often serving as a hydrogen bond acceptor in molecular interactions. Meanwhile, the morpholine sulfonamide group enhances solubility and bioavailability, addressing one of the key challenges in contemporary pharmaceutical development. These characteristics have led to increased searches for "sulfonamide-based drug candidates" and "cinnolin derivatives in medicine" across scientific databases.

The synthesis of CAS 2034562-89-3 typically involves multi-step organic reactions, with careful attention to the introduction of the sulfonamide functional group. Recent publications highlight innovative approaches to constructing the hexahydrocinnolin ring system, reflecting the growing demand for "green chemistry in heterocycle synthesis." Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, with particular focus on the conformational flexibility of the morpholine ring.

From a therapeutic perspective, the N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide structure shows promise in several areas of current research focus. Its molecular architecture suggests potential as a kinase inhibitor scaffold, aligning with the pharmaceutical industry's pursuit of "next-generation targeted therapies." The compound's hydrogen bonding capacity and three-dimensional complexity make it particularly interesting for structure-activity relationship studies, a topic frequently searched in connection with "rational drug design principles."

Stability studies of CAS 2034562-89-3 reveal interesting properties that contribute to its research utility. The sulfonamide group provides enhanced stability under physiological conditions compared to simpler amides, while the hexahydrocinnolin system demonstrates remarkable resistance to metabolic degradation. These features have sparked discussions about "improved drug-like properties" in medicinal chemistry forums, with particular reference to the balance between molecular rigidity and conformational flexibility.

The growing interest in N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide is reflected in the increasing number of patent applications mentioning related structures. Current search trends show rising queries for "sulfonamide cinnolin hybrids" and "morpholine-containing bioactive compounds," indicating the compound's relevance in intellectual property landscapes. The specific spatial arrangement of its hydrogen bond donors and acceptors makes it a valuable template for generating novel chemical entities with optimized binding characteristics.

In biochemical assays, CAS 2034562-89-3 has demonstrated interesting interactions with various biological targets. The morpholine sulfonamide portion appears to contribute significantly to target engagement, while the hexahydrocinnolin core provides the necessary structural diversity for selectivity. These observations have led to increased academic interest, as evidenced by searches for "structure-based drug design case studies" and "privileged structures in medicinal chemistry." The compound's balanced lipophilicity profile and molecular weight distribution place it within desirable ranges for lead optimization programs.

Future research directions for N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide may explore its potential in addressing current challenges in drug development. The scientific community shows particular interest in how such hybrid structures might contribute to solving problems of drug resistance and improving blood-brain barrier penetration. These aspects correlate with trending search terms like "innovative CNS drug scaffolds" and "overcoming pharmacological challenges," highlighting the compound's relevance to pressing medical needs.

From a safety evaluation perspective, preliminary studies suggest that the morpholine sulfonamide modification may offer advantages in terms of metabolic stability and toxicity profiles compared to simpler analogs. This has generated interest in "structural modifications for improved safety" within pharmaceutical research circles. The compound's balanced physicochemical properties make it a valuable reference point for discussions about "molecular optimization strategies" in drug discovery.

The commercial availability of CAS 2034562-89-3 has facilitated its adoption in various research programs. Suppliers frequently highlight its high purity grade and well-characterized structure, addressing the research community's need for reliable chemical tools. Market analysis shows growing demand for such specialty research chemicals, particularly those with potential applications in high-throughput screening and fragment-based drug discovery approaches.

In conclusion, N-[2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)ethyl]morpholine-4-sulfonamide represents an intriguing example of modern medicinal chemistry. Its combination of structural complexity, functional group diversity, and drug-like properties positions it as a valuable compound for ongoing research into novel therapeutic agents. As the scientific community continues to explore "innovative heterocyclic systems" and "multifunctional drug scaffolds," this compound will likely remain a subject of significant interest and investigation.